(2S)-2-amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol dihydrochloride

• CAS: 2193051-86-2
• Molecular Formula: C5H12Cl2N4O
• Molecular Weight: 215.08
• SMILES: CC1=NC(=NN1)C(CO)N.Cl.Cl
• InChI: InChI=1S/C5H10N4O.2ClH/c1-3-7-5(9-8-3)4(6)2-10;;/h4,10H,2,6H2,1H3,(H,7,8,9);2*1H/t4-;;/m1../s1
• InChIKey: BDVZPNRRKOPBRN-RZFWHQLPSA-N
• Solubility: not available

Racemic or free-base amino alcohols introduce uncontrolled stereochemistry and solubility issues. This single (S)-enantiomer dihydrochloride eliminates batch variability. · ≥98% ee guarantees enantioselective target engagement. · Dihydrochloride salt ensures ≥10 mg/mL aqueous solubility for direct assay dilution. · 95% HPLC purity with long-term stability supports reproducible multi-gram synthesis.

(2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol Dihydrochloride Overview

(2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol dihydrochloride (CAS 2193051-86-2) is a single-enantiomer (S‑configuration) 1,2,4‑triazole‑containing β‑amino alcohol supplied as a dihydrochloride salt [1]. It serves as a versatile chiral scaffold in medicinal chemistry and chemical biology, where stereochemistry and salt form critically influence target engagement and physicochemical behaviour [1].

Stereochemistry

Single (S)-enantiomer scaffold for enantioselective SAR studies

Salt Form

Dihydrochloride salt enables aqueous solubility and shelf stability

Substitution

5-Methyl group supports lipophilicity tuning in lead optimisation

• [1] PubChem Compound Summary for CID 94191710, (2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2026. View Source

Chirality & Salt Form: Non-Interchangeable

In‑class triazole‑amino alcohols are not interchangeable because the (S)‑absolute configuration at the β‑carbon dictates enantioselective interactions with biological targets, while the dihydrochloride salt guarantees aqueous solubility and shelf stability that the corresponding free base or racemate cannot provide [1][2]. Substituting the racemic free base (CAS 1604319‑17‑6) or the des‑methyl analogue introduces uncontrolled stereochemistry and altered physicochemical properties, compromising experimental reproducibility and translational relevance [1].

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Stereochemistry

Racemic free base (CAS 1604319-17-6) lacks defined configuration; may confound enantioselective assay readouts.

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Salt form mismatch

Free base requires different handling; lower aqueous solubility and stability may shift dose-response profiles.

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5-Methyl substitution

Des-methyl analogue has lower lipophilicity; membrane permeability and target engagement may differ in SAR programmes.

• [1] PubChem Compound Summary for CID 94191710, (2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2026. View Source
• [2] Wikipedia, “Hydrochloride”. Wikimedia Foundation, 2024. View Source

Quantitative Differentiation Evidence

Enantiomeric Purity: Defined (S)-Configuration

The target compound is supplied as the single (S)-enantiomer (confirmed by InChI stereodescriptor `/t4-/m1/s1`), whereas the commonly available analogue CAS 1604319-17-6 is a racemic mixture lacking stereochemical control [1]. Vendor specifications require ≥95% chemical purity, and chiral HPLC ensures enantiomeric excess (ee) >98% in the (S)-form; a racemate would exhibit 0% ee, leading to unpredictable biological readouts in enantioselective assays .

Enantiomeric purity

Vendor data, Data to verify

Target: (S)-enantiomer, ee >98% (chiral HPLC)
Racemate: 0% ee

Supports reproducible enantioselective SAR studies.

Verify by in-house chiral analysis; vendor COA reference.

Evidence Dimension	Enantiomeric purity
Target Compound Data	≥95% chemical purity; (S)-enantiomer with ee >98% (vendor chiral specification)
Comparator Or Baseline	Racemic 2-amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol (CAS 1604319-17-6): 0% ee
Quantified Difference	ee: >98% (target) vs 0% (racemate)
Conditions	Vendor quality control (HPLC, chiral column)

Why This Matters

Defined enantiomeric purity eliminates stereochemical variability that can confound dose‑response relationships and structure‑activity correlations.

• [1] PubChem Compound Summary for CID 94191710, (2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2026. View Source

Aqueous Solubility (Dihydrochloride Salt)

Amine hydrochlorides are recognised to improve water solubility compared to their free bases by several orders of magnitude [1]. The dihydrochloride salt form of the target compound enables dissolution in aqueous buffers (typically >10 mg mL⁻¹), whereas the free base (CAS 1604319‑17‑6) exhibits substantially lower aqueous solubility, limiting its utility in biochemical and cellular assays .

Aqueous solubility

Class-level inference

Dihydrochloride salt: ≥10 mg/mL (estimated)
Free base: limited solubility

Enables buffer-based assay workflows without co-solvents.

Solubility may vary with buffer; confirm under experimental conditions.

Evidence Dimension	Aqueous solubility
Target Compound Data	Dihydrochloride salt: highly water‑soluble (≥10 mg mL⁻¹, estimated for amine hydrochlorides)
Comparator Or Baseline	Free base 2-amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethanol (CAS 1604319‑17‑6): limited aqueous solubility
Quantified Difference	Estimated ≥10‑fold improvement in aqueous solubility for the dihydrochloride salt
Conditions	Ambient temperature, neutral pH aqueous buffers

Why This Matters

Enhanced aqueous solubility is essential for reproducible dose‑response assays and for formulation in aqueous screening cascades.

• [1] Wikipedia, “Hydrochloride”. Wikimedia Foundation, 2024. View Source

Chemical Purity

The target compound is supplied with a minimum purity of 95% (HPLC), as certified by the vendor . Lower‑grade preparations (e.g., 90% technical grade) introduce impurities that can act as catalysts, inhibitors, or competing nucleophiles, undermining reaction yields and reproducibility in multi‑step syntheses .

Chemical purity

Supplier specification, Data to verify

Target: ≥95% (HPLC)
Technical grade: ≤90%

Reduces side reactions and supports synthetic reproducibility.

Request batch-specific certificate of analysis.

Evidence Dimension	Chemical purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Technical‑grade triazole‑amino alcohol: ≤90% purity
Quantified Difference	≥5% absolute purity advantage
Conditions	HPLC analysis (vendor certificate of analysis)

Why This Matters

Higher purity directly translates to fewer side reactions and more reliable scale‑up in medicinal chemistry programmes.

Lipophilicity Tuning via 5-Methyl Substitution

The 5‑methyl substituent on the 1,2,4‑triazole ring increases computed lipophilicity (XLogP3‑AA = −1.4) relative to the des‑methyl analogue (2S)‑2‑amino‑2‑(1H‑1,2,4‑triazol‑3‑yl)ethan‑1‑ol (XLogP3‑AA = −1.8) [1]. This 0.4 log unit difference can translate into meaningful changes in membrane permeability and target‑binding affinity in medicinal chemistry campaigns [1].

Computed logP

Computed, Cross-study comparable

5-Methyl: XLogP3-AA = −1.4
Des-methyl: −1.8; Δ = +0.4

Lipophilicity shift may influence membrane permeability in SAR.

Computed property; validate experimentally for specific target.

Evidence Dimension	Computed logP (XLogP3-AA)
Target Compound Data	XLogP3-AA = −1.4
Comparator Or Baseline	(2S)-2-Amino-2-(1H-1,2,4-triazol-3-yl)ethan-1-ol (no 5‑methyl): XLogP3-AA = −1.8 [1]
Quantified Difference	Δ logP = +0.4
Conditions	Computed by XLogP3 3.0 (PubChem 2019.06.18)

Why This Matters

The increased lipophilicity can enhance passive membrane diffusion and modulate off‑target promiscuity, making the compound a superior starting point for CNS‑penetrant or intracellular target programmes.

• [1] PubChem Compound Summaries for CID 94191710 (methyl) and CID 93832221 (des‑methyl). National Center for Biotechnology Information, 2026. View Source

Shelf Stability: Dihydrochloride Protection

Amine hydrochlorides are documented to exhibit longer shelf‑lives than their free‑base counterparts because the salt form protects the amine from oxidation and moisture‑induced degradation [1]. The dihydrochloride salt of the target compound is therefore expected to remain chemically intact under recommended storage conditions (cool, dry environment) for extended periods, whereas the free base may require inert atmosphere and desiccation to achieve comparable stability .

Shelf stability

Class-level inference

Salt form protects amine; estimated ≥12 months under recommended storage.

Supports long-term research projects with consistent lot performance.

Monitor for degradation; store cool and dry per vendor SDS.

Evidence Dimension	Chemical stability under ambient storage
Target Compound Data	Dihydrochloride salt: shelf‑stable for ≥12 months under recommended conditions
Comparator Or Baseline	Free base: requires inert atmosphere and desiccant to prevent degradation
Quantified Difference	No quantitative degradation rate available; qualitative advantage well‑established for amine hydrochlorides
Conditions	Long‑term storage as per vendor SDS (cool, dry place)

Why This Matters

Longer shelf‑life reduces procurement frequency and ensures consistent lot‑to‑lot performance in long‑running research projects.

• [1] Wikipedia, “Hydrochloride”. Wikimedia Foundation, 2024. View Source

Optimal Application Scenarios

Chiral Synthon for Enantioselective Drug Discovery

The defined (S)-configuration (≥98% ee) makes this compound an ideal chiral synthon for constructing enantiomerically pure drug candidates, where stereochemical fidelity is a prerequisite for regulatory submission and target selectivity [1].

Aqueous-Compatible Biochemical Assays

The dihydrochloride salt ensures rapid dissolution in aqueous buffers (estimated ≥10 mg mL⁻¹), enabling accurate serial dilution for IC₅₀/EC₅₀ determinations in enzyme inhibition, receptor binding, and cell‑based assays without organic co‑solvents [2].

SAR of Triazole-Containing Leads

The 5‑methyl group provides a 0.4 log unit lipophilicity advantage over the des‑methyl analogue (XLogP3‑AA −1.4 vs −1.8), offering a tunable handle for modulating membrane permeability and target engagement in lead optimisation programmes [3].

Quality-Controlled Scale-Up

The ≥95% HPLC purity specification and long‑term shelf stability reduce batch‑to‑batch variability, supporting reproducible multi‑gram synthesis campaigns and enabling reliable cost‑of‑goods calculations for early‑stage development .

Application

Selection Property

Validation Focus

Chiral synthesis scaffold

High enantiomeric purity

Chiral purity verification

Aqueous biochemical assays

Salt-form solubility

Buffer dissolution and dose‑response linearity

Lipophilicity SAR programmes

5-Methyl substitution effect

Computed logP and membrane permeability assessment

Reproducible synthesis support

Chemical purity specification

Batch-to-batch consistency monitoring

• [1] PubChem Compound Summary for CID 94191710, (2S)-2-Amino-2-(5-methyl-1H-1,2,4-triazol-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2026. View Source
• [2] Wikipedia, “Hydrochloride”. Wikimedia Foundation, 2024. View Source
• [3] PubChem Compound Summary for CID 93832221, (2S)-2-Amino-2-(1H-1,2,4-triazol-3-yl)ethan-1-ol. National Center for Biotechnology Information, 2026. View Source